Cas no 450344-87-3 (N4-(3-chlorophenyl)methyl-5-nitropyrimidine-4,6-diamine)

• Product Name: N4-(3-chlorophenyl)methyl-5-nitropyrimidine-4,6-diamine
• CAS No: 450344-87-3
• MF: C₁₁H₁₀ClN₅O₂
• MW: 279.682400226593
• CID: 6460528
• PubChem ID: 4154927
• Update Time: 2025-05-26

N4-(3-chlorophenyl)methyl-5-nitropyrimidine-4,6-diamine Chemical and Physical Properties

Names and Identifiers

• N4-(3-chlorophenyl)methyl-5-nitropyrimidine-4,6-diamine
• EU-0095397
• AKOS005652107
• F0543-0031
• N4-(3-chlorobenzyl)-5-nitropyrimidine-4,6-diamine
• N-(3-chlorobenzyl)-5-nitropyrimidine-4,6-diamine
• 4-N-[(3-chlorophenyl)methyl]-5-nitropyrimidine-4,6-diamine
• N4-[(3-chlorophenyl)methyl]-5-nitropyrimidine-4,6-diamine
• 450344-87-3
• Oprea1_735442
• AB00668216-01
• SR-01000570711
• SR-01000570711-1

• Inchi： 1S/C11H10ClN5O2/c12-8-3-1-2-7(4-8)5-14-11-9(17(18)19)10(13)15-6-16-11/h1-4,6H,5H2,(H3,13,14,15,16)
• InChI Key： JJBUEELFUAXPPA-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CNC1C(=C(N)N=CN=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 279.0523023g/mol
• Monoisotopic Mass: 279.0523023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 110Ų

Additional information on N4-(3-chlorophenyl)methyl-5-nitropyrimidine-4,6-diamine

N4-(3-Chlorophenyl)methyl-5-nitropyrimidine-4,6-diamine (CAS No. 450344-87-3): An Overview

N4-(3-Chlorophenyl)methyl-5-nitropyrimidine-4,6-diamine (CAS No. 450344-87-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrimidines, which are known for their diverse biological activities, including antiviral, antibacterial, and anticancer properties. The unique structural features of N4-(3-Chlorophenyl)methyl-5-nitropyrimidine-4,6-diamine make it a promising candidate for further research and development in drug discovery.

The chemical structure of N4-(3-Chlorophenyl)methyl-5-nitropyrimidine-4,6-diamine consists of a pyrimidine ring with two amino groups at positions 4 and 6, a nitro group at position 5, and a substituted phenylmethyl group at position 4. The presence of the nitro group and the chlorinated phenylmethyl substituent imparts specific electronic and steric properties to the molecule, which can influence its biological activity and pharmacokinetic behavior.

Recent studies have highlighted the potential of N4-(3-Chlorophenyl)methyl-5-nitropyrimidine-4,6-diamine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers found that the compound effectively inhibits viral replication by interfering with key viral enzymes, making it a valuable lead for the development of antiviral drugs.

In addition to its antiviral properties, N4-(3-Chlorophenyl)methyl-5-nitropyrimidine-4,6-diamine has shown promise in cancer research. A study conducted by a team at the National Cancer Institute demonstrated that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The mechanism of action involves the modulation of signaling pathways that are often dysregulated in cancer cells, such as the PI3K/AKT and MAPK pathways.

The pharmacokinetic profile of N4-(3-Chlorophenyl)methyl-5-nitropyrimidine-4,6-diamine is another important aspect that has been investigated. Studies have shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is well-absorbed orally and has good bioavailability, which is crucial for its potential use as an oral medication. Furthermore, the compound exhibits low toxicity in preclinical studies, suggesting a favorable safety profile.

The synthesis of N4-(3-Chlorophenyl)methyl-5-nitropyrimidine-4,6-diamine involves several steps that are well-documented in the literature. The process typically starts with the preparation of the pyrimidine core through a series of condensation reactions followed by functional group modifications to introduce the desired substituents. The nitration step is critical for imparting the necessary electronic properties to the molecule. Recent advancements in synthetic methods have led to more efficient and scalable routes for producing this compound, which is essential for large-scale drug development.

Clinical trials are currently underway to evaluate the safety and efficacy of N4-(3-Chlorophenyl)methyl-5-nitropyrimidine-4,6-diamine in humans. Early-phase trials have shown promising results, with patients tolerating the drug well and demonstrating significant improvements in their conditions. These findings have paved the way for further clinical investigations to explore its potential as a treatment for various diseases.

In conclusion, N4-(3-Chlorophenyl)methyl-5-nitropyrimidine-4,6-diamine (CAS No. 450344-87-3) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound holds great promise for improving patient outcomes in various medical conditions.